Cas no 1005785-87-4 (6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine)

6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine is a versatile organic compound with a unique trifluoromethyl substituent. It exhibits high purity and stability, making it suitable for various synthetic applications. Its imidazo[1,2-a]pyridin-2-amine core structure contributes to its potential in drug discovery and material science. This compound offers excellent compatibility with common organic solvents and reagents, facilitating its use in synthetic pathways.

6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine structure

1005785-87-4 structure

Product Name:6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine

CAS No:1005785-87-4

MF:C₈H₆F₃N₃

MW:201.148551464081

MDL:MFCD11847748

CID:1010935

PubChem ID:59175690

Update Time:2025-06-20

6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine
- 6-(trifluoromethyl)H-imidazo[1,2-a]pyridin-2-amine
- IMidazo[1,2-a]pyridin-2-aMine, 6-(trifluoroMethyl)-
- 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
- AKOS023249581
- AS-42667
- imidazo[1,2-a]pyridin-2-amine,6-(trifluoromethyl)-
- MFCD11846602
- A919753
- 6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-amine
- CS-0036620
- SCHEMBL3486088
- 1005785-87-4
- 6-(trifluoromethyl)-imidazo[1,2-a]pyridin-2-amine
- F1967-5706
- DB-186116
- 2-Amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine
- SY039855
- MDL： MFCD11847748
- Inchi： 1S/C8H6F3N3/c9-8(10,11)5-1-2-7-13-6(12)4-14(7)3-5/h1-4H,12H2
- InChI Key： ORRZCFMOOYJHJF-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=NC(=CN2C=1)N)(F)F

Computed Properties

Exact Mass: 201.05138169g/mol
Monoisotopic Mass: 201.05138169g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 43.3Å²

6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine Pricemore >>

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